Cas no 72534-98-6 (L-Alaninamide,L-leucyl-N-2-naphthalenyl- (9CI))
72534-98-6 structure
Product Name:L-Alaninamide,L-leucyl-N-2-naphthalenyl- (9CI)
CAS No:72534-98-6
MF:C19H25N3O2
MW:327.420704603195
CID:549748
PubChem ID:7010559
Update Time:2025-04-19
L-Alaninamide,L-leucyl-N-2-naphthalenyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- L-Alaninamide,L-leucyl-N-2-naphthalenyl- (9CI)
- H-LEU-ALA-BETANA
- H-LEU-ALA-BNA
- (S)-2-Amino-4-methyl-N-((S)-1-(naphthalen-2-ylamino)-1-oxoPropan-2-yl)pentanamide
- H-Leu-Ala-NA
- (2S)-2-amino-4-methyl-N-[(2S)-1-(naphthalen-2-ylamino)-1-oxopropan-2-yl]pentanamide
- 72534-98-6
- ANA
- H-Leu-Ala-
-
- Inchi: 1S/C19H25N3O2/c1-12(2)10-17(20)19(24)21-13(3)18(23)22-16-9-8-14-6-4-5-7-15(14)11-16/h4-9,11-13,17H,10,20H2,1-3H3,(H,21,24)(H,22,23)/t13-,17-/m0/s1
- InChI Key: IVLQGCHRBLYVPB-GUYCJALGSA-N
- SMILES: O=C([C@H](CC(C)C)N)N[C@@H](C)C(NC1C=CC2C=CC=CC=2C=1)=O
Computed Properties
- Exact Mass: 327.19500
- Monoisotopic Mass: 327.19467705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 84.22000
- LogP: 3.82060
L-Alaninamide,L-leucyl-N-2-naphthalenyl- (9CI) Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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